N-[3-(trifluoromethyl)phenyl]cyclopropanecarboxamide

• Molecular Formula: C11H10F3NO
• Molecular Weight: 229.20 g/mol
• IUPAC Name: N-[3-(trifluoromethyl)phenyl]cyclopropanecarboxamide
• InChI: InChI=1S/C11H10F3NO/c12-11(13,14)8-2-1-3-9(6-8)15-10(16)7-4-5-7/h1-3,6-7H,4-5H2,(H,15,16)
• InChI Key: LRDASMGXTMFSTO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=CC=CC(=C2)C(F)(F)F

Description

N-[3-(trifluoromethyl)phenyl]cyclopropanecarboxamide, with the chemical formula C₁₂H₁₁F₃N₂OS, is a fascinating compound Its molecular weight is approximately 288289 Da, and it contains a cyclopropane ring

Preparation Methods

Synthetic Routes:: Several synthetic routes exist for N-[3-(trifluoromethyl)phenyl]cyclopropanecarboxamide. One common approach involves the reaction of an appropriate amine (such as 3-(trifluoromethyl)aniline) with a suitable cyclopropanecarboxylic acid derivative. The reaction typically occurs under mild conditions, and the resulting amide is isolated.

Industrial Production:: While industrial-scale production methods may vary, the synthesis often involves efficient and scalable processes. Researchers and manufacturers optimize reaction conditions, catalysts, and purification steps to achieve high yields.

Chemical Reactions Analysis

Reactivity:: N-[3-(trifluoromethyl)phenyl]cyclopropanecarboxamide participates in various chemical reactions:

Oxidation: It can undergo oxidation reactions, leading to the formation of different functional groups.

Reduction: Reduction processes may yield secondary amines or other reduced derivatives.

Substitution: The trifluoromethyl group provides unique reactivity, allowing substitution reactions.

Other Transformations: Depending on reaction conditions, it may engage in cyclizations, rearrangements, or cyclodimerizations.

Common Reagents and Conditions::

Oxidation: Oxidizing agents like potassium permanganate (KMnO₄) or hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Various nucleophiles (e.g., amines, thiols) in the presence of suitable catalysts.

Other Reactions: Acidic or basic conditions, heat, and metal catalysts.

Major Products:: The specific products depend on the reaction type. For example:

• Oxidation may yield carboxylic acids.
• Reduction could lead to secondary amines.
• Substitution reactions may form various amides or derivatives.

Scientific Research Applications

N-[3-(trifluoromethyl)phenyl]cyclopropanecarboxamide finds applications in:

Medicinal Chemistry: Researchers explore its potential as a drug scaffold due to its unique structure.

Agrochemicals: It may serve as a building block for crop protection agents.

Materials Science: Its reactivity makes it valuable for designing functional materials.

Biological Studies: Investigating its interactions with proteins and enzymes.

Mechanism of Action

The compound’s mechanism of action likely involves interactions with specific molecular targets. Further research is needed to elucidate these pathways fully. It may modulate cellular processes, signaling cascades, or enzyme activities.

Comparison with Similar Compounds

While N-[3-(trifluoromethyl)phenyl]cyclopropanecarboxamide is unique, similar compounds include:

N-(3-(trifluoromethyl)phenyl)thioureas: These share the trifluoromethylphenyl moiety.

Other Cyclopropanecarboxamides: Explore related structures for comparative analysis.